Cas no 29558-57-4 (2-Oxazolidinone,5-(1,1-dimethylethyl)-5-methyl-)

• Product Name: 2-Oxazolidinone,5-(1,1-dimethylethyl)-5-methyl-
• CAS No: 29558-57-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 257197
• PubChem ID: 299147
• Update Time: 2025-04-19

2-Oxazolidinone,5-(1,1-dimethylethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5-(1,1-dimethylethyl)-5-methyl-
• 5-tert-butyl-5-methyl-1,3-oxazolidin-2-one
• 5-Methyl-5-t-butyl-2-oxazolidon
• 5-tert-butyl-5-methyl-oxazolidin-2-one
• AC1L6U6F
• NSC171613
• 29558-57-4
• SCHEMBL11688014
• DTXSID50305759
• NSC-171613

• Inchi： 1S/C8H15NO2/c1-7(2,3)8(4)5-9-6(10)11-8/h5H2,1-4H3,(H,9,10)
• InChI Key： DITRIVABBSQYAV-UHFFFAOYSA-N
• SMILES： O1C(NCC1(C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 284.3°C at 760 mmHg
• Flash Point: 125.8°C
• Refractive Index: 1.444
• PSA: 38.33
• LogP: 1.85980